Cas no 876509-14-7 (3-(Chloromethyl)pyrrolidine)

• Product Name: 3-(Chloromethyl)pyrrolidine
• CAS No: 876509-14-7
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• MDL: MFCD09997903
• CID: 822240
• PubChem ID: 21992685
• Update Time: 2025-11-06

3-(Chloromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)pyrrolidine
• 3-CHLOROMETHYL-PYRROLIDINE
• HT915
• 3(S)-Chloromethyl-pyrrolidine
• 3(R)-Chloromethyl-pyrrolidine
• AM101443
• SB39280
• DTXSID80621297
• 1187927-17-8
• AKOS015907134
• SB31116
• SCHEMBL1456922
• FT-0688655
• CS-0456668
• 876509-14-7
• SB31456
• DB-077065

• MDL： MFCD09997903
• Inchi： 1S/C5H10ClN/c6-3-5-1-2-7-4-5/h5,7H,1-4H2
• InChI Key： QXZOZPKSATVTCW-UHFFFAOYSA-N
• SMILES： ClCC1CNCC1

Computed Properties

• Exact Mass: 119.05000
• Monoisotopic Mass: 119.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.020
• Boiling Point: 290℃
• Flash Point: 129℃
• PSA: 12.03000
• LogP: 1.16350
• Vapor Pressure: 1.8±0.3 mmHg at 25°C

3-(Chloromethyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(Chloromethyl)pyrrolidine

3-(Chloromethyl)pyrrolidine: A Comprehensive Overview

3-(Chloromethyl)pyrrolidine, also known by its CAS number 876509-14-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound, which belongs to the family of pyrrolidine derivatives, has garnered attention due to its unique chemical properties and potential uses in drug design, materials science, and organic synthesis. Recent advancements in synthetic methodologies and its application in bioactive molecules have further highlighted its importance in contemporary chemical research.

The structure of 3-(Chloromethyl)pyrrolidine consists of a five-membered pyrrolidine ring with a chloromethyl group attached at the third position. This substitution pattern imparts the compound with distinct reactivity and selectivity, making it a valuable intermediate in organic synthesis. The chloromethyl group serves as an electrophilic site, enabling various nucleophilic substitutions and additions, which are pivotal in constructing complex molecular architectures.

Recent studies have explored the synthesis of 3-(Chloromethyl)pyrrolidine through innovative routes, such as catalytic asymmetric synthesis and bio-inspired methods. These approaches not only enhance the efficiency of production but also pave the way for the creation of enantiomerically enriched compounds, which are highly sought after in pharmaceutical applications. For instance, researchers have utilized transition metal catalysts to achieve high enantioselectivity in the synthesis of this compound, demonstrating its potential as a chiral building block.

In terms of applications, 3-(Chloromethyl)pyrrolidine has found utility in the development of bioactive molecules, including antibiotics and antiviral agents. Its ability to participate in ring-opening reactions and form stable amine linkages makes it an ideal candidate for drug design. Additionally, this compound has been employed in the synthesis of advanced materials, such as polymers and nanoparticles, where its unique chemical properties contribute to enhanced functionality.

The toxicological profile of 3-(Chloromethyl)pyrrolidine has also been a subject of recent investigations. Studies indicate that while it exhibits moderate toxicity under certain conditions, its environmental impact is relatively low when handled appropriately. Researchers have emphasized the importance of adhering to safety protocols during its synthesis and use to minimize risks associated with exposure.

In conclusion, 3-(Chloromethyl)pyrrolidine, CAS No. 876509-14-7, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications, coupled with ongoing research into its synthesis and properties, underscore its significance as a key compound in both academic and industrial settings. As scientific understanding continues to evolve, this compound is poised to play an even greater role in advancing chemical innovation.